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Compound of Interest

Compound Name: Ozenoxacin-d3 (hydrochloride)

Cat. No.: B12405208

Get Quote

Executive Summary: The Rationale for Deuteration
Ozenoxacin (1-cyclopropyl-8-methyl-7-[5-methyl-6-(methylamino)-3-pyridinyl]-4-oxoquinoline-3-

carboxylic acid) is a potent, non-fluorinated quinolone currently approved for the topical

treatment of impetigo.[1] Its clinical efficacy relies on dual inhibition of DNA gyrase and

Topoisomerase IV.[2]

Current Status:

Metabolism: Ozenoxacin exhibits negligible systemic absorption and minimal metabolism in

human hepatocytes or skin discs.

Limitation: Its utility is currently restricted to topical applications. If administered systemically

(oral/IV) for severe infections (e.g., MRSA pneumonia), the hepatic clearance of its alkyl-

amine and methyl-pyridine moieties could limit half-life.[1]

The Deuterium Opportunity: Replacing specific hydrogen atoms with deuterium (

H) creates a Kinetic Isotope Effect (KIE). The Carbon-Deuterium (C-D) bond is significantly
stronger than the Carbon-Hydrogen (C-H) bond (approx. 6–10x slower cleavage rate).[1]
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Objective: To design a Deuterated Ozenoxacin (d-Ozenoxacin) analog that resists oxidative

dealkylation, potentially enabling systemic repurposing of this potent antibiotic while

maintaining its bioactivity profile.[1]

Structural Analysis & Deuteration Strategy
To induce a meaningful KIE, deuterium must be placed at the "Metabolic Hotspots"—the

specific sites where Cytochrome P450 (CYP) enzymes initiate oxidative attack.

Metabolic Hotspot Identification
Based on the structure of Ozenoxacin and general quinolone metabolism, there are two

primary vulnerabilities:

N-Methyl Group (Pyridine Ring): Susceptible to N-demethylation.[1]

C-Methyl Groups (C8 & Pyridine C5): Susceptible to benzylic hydroxylation.[1]

Proposed Deuterated Analogs
We define two primary candidates for this guide:

Analog A (

-Ozenoxacin): Deuteration of the N-methylamino group.[1]

Analog B (

-Ozenoxacin): Deuteration of both the N-methyl and the C5-methyl group on the pyridine
ring.[1]
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Figure 1: Strategic placement of Deuterium to block CYP450-mediated oxidative dealkylation.

[1]

Comparative Performance Guide: Standard vs.
Deuterated
This section compares the established properties of Ozenoxacin with the predicted and

experimentally verifiable properties of d3-Ozenoxacin.

Pharmacokinetic Profile (Systemic Model)
Assumption: Data assumes a hypothetical systemic (oral) administration.[1]
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Feature
Standard
Ozenoxacin

Deuterated
Ozenoxacin (

)

Mechanism of
Change

Metabolic Stability Moderate (Hepatic) High

Primary KIE: C-D

bond resists CYP-

mediated N-

demethylation.[1]

Systemic Half-life (

)
Short/Medium Extended

Reduced clearance

rate due to metabolic

blockade.[1]

Clearance Pathway
Oxidation +

Glucuronidation

Shunted to

Glucuronidation

"Metabolic Shunting"

away from oxidative

pathways.

Toxic Metabolites
Potential reactive

aldehydes
Reduced

Slower formation of

oxidative

intermediates.

Bioactivity (Pharmacodynamics)
Critically, deuteration generally does not alter binding affinity.
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Feature
Standard
Ozenoxacin

Deuterated
Ozenoxacin (

)

Impact

Target DNA Gyrase / Topo IV DNA Gyrase / Topo IV

Identical: Isotope

effect is

steric/electronic, not

structural.[1]

MIC (

)
~0.06 µg/mL ~0.06 µg/mL

No Change: Potency

is retained.

Binding Mode Hydrogen Bonding Deuterium Bonding
Negligible difference

in binding enthalpy.

Experimental Protocols
To validate the isotopic effect, the following self-validating experimental workflow is required.

Protocol A: Synthesis of -Ozenoxacin
Rationale: The most efficient route introduces the deuterium label during the formation of the

pyridine side chain.

Precursor Preparation: Synthesize the 7-chloro-quinoline core and the 2,6-dihalo-3-

methylpyridine intermediate.[1]

Deuterated Reagent: Use

-Methylamine (

) (commercially available as hydrochloride salt).[1]

Nucleophilic Substitution:

React the dihalo-pyridine intermediate with

-methylamine in the presence of a base (
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) in DMF at 80°C.[1]

Validation: Confirm incorporation via

-NMR (disappearance of the N-methyl singlet at ~2.9 ppm) and Mass Spectrometry (M+3
shift).

Coupling: Perform Stille or Suzuki coupling of the deuterated pyridine fragment to the

quinolone core.

Deprotection: Hydrolyze esters to yield the final free acid

-Ozenoxacin.

Protocol B: In Vitro Metabolic Stability (Microsomal
Clearance)
Objective: Quantify the Kinetic Isotope Effect (KIE) on metabolic clearance (

).

Materials:

Pooled Human Liver Microsomes (HLM).[1]

NADPH regenerating system.[1]

Test Compounds: Ozenoxacin (Std) and

-Ozenoxacin.[1]

Internal Standard: Warfarin or Tolbutamide.[1]

Step-by-Step Workflow:

Incubation: Prepare reaction mixture (0.5 mg/mL microsomal protein) in phosphate buffer

(pH 7.4).

Spike: Add test compound (1 µM final conc). Pre-incubate at 37°C for 5 min.
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Initiation: Add NADPH to start the reaction.

Sampling: Aliquot 50 µL at

min.

Quenching: Immediately mix with 150 µL cold Acetonitrile (containing Internal Standard).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope

is the elimination rate constant.

[1]

Success Criterion: A KIE > 2.0 indicates significant stabilization.
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Figure 2: Experimental workflow for validating the Deuterium Isotope Effect.[1]
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Source: DrugBank Online.[1] "Ozenoxacin: DB12924".[1]

URL:[Link][1][3]

Principles of Deuterium in Drug Development:

Source: Gant, T. G. (2014). "Using Deuterium in Drug Discovery: Leaving the Label in the

Drug." Journal of Medicinal Chemistry.

Context: Explains the mechanistic basis for C-D bond stability in metabolic hotspots.

Ozenoxacin Synthesis (Stille Coupling Pathway):

Source: PubChem Compound Summary.[1] "Ozenoxacin".[1][2][4][5][6][7][8][9]

URL:[Link][1]

Quinolone Metabolism Patterns:

Source: FDA Access Data.[1] "Ozenoxacin Topical Cream Prescribing Information".

URL:[Link][1]

Context: Confirms minimal current metabolism, justifying the focus on systemic

repurposing.

Disclaimer: This guide describes theoretical applications of deuterium engineering. Deuterated

Ozenoxacin is a conceptual candidate for research purposes and is not currently an FDA-

approved medication.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

